![molecular formula C6H5N3O B055825 Oxazolo[5,4-b]pyridin-2-amine CAS No. 118767-91-2](/img/structure/B55825.png)
Oxazolo[5,4-b]pyridin-2-amine
Overview
Description
Oxazolo[5,4-b]pyridin-2-amine is an organic compound belonging to the oxazole class of heterocyclic compounds. It is an aromatic amine that has been studied for its potential applications in pharmaceuticals and biochemistry. This compound has been found to exhibit a wide range of biological activities, such as anti-inflammatory, anti-bacterial, and anti-tumor effects. In addition, it has been found to possess antioxidant properties.
Scientific Research Applications
Synthesis and Chemical Properties :
- Monier et al. (2020) described advances in the chemistry of heterocycles incorporating oxazolo[4,5-b]pyridine and oxazolo[5,4-b]pyridine skeletons, focusing on the synthesis of these compounds and the reactivity of their substituents (Monier et al., 2020).
Pharmacological Applications :
- Clark et al. (1978) found that certain phenyl-substituted oxazolo[5,4-b]pyridines possess good anti-inflammatory and analgesic activity, comparable to phenylbutazone or indomethacin, without causing gastrointestinal irritation (Clark et al., 1978).
- Viaud et al. (1995) reported that certain oxazolo[5,4-b]pyridin-2(1H)-one derivatives have significant analgesic activity and safety in mice and rats, positioning them as potential non-opiate antinociceptive agents (Viaud et al., 1995).
Material Science and Dyeing :
- Barni et al. (1985) discussed the use of 2-(aminophenyl)oxazolo[4,5-b]pyridines in producing monoazo dyes suitable for polyamide fabrics, demonstrating their utility in textile dyeing (Barni et al., 1985).
Photophysical Properties :
- Shatsauskas et al. (2019) developed oxazolo-[5,4-b]pyridin-2(1H)-ones with potential use in photophysics, studying their UV and luminescence spectroscopic properties (Shatsauskas et al., 2019).
Antimicrobial Activity :
- Celik et al. (2021) investigated the antimicrobial activities of 2-(substituted)oxazolo[4,5-b]pyridine derivatives, showing promising results against various bacterial strains and drug-resistant isolates (Celik et al., 2021).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by Oxazolo[5,4-b]pyridin-2-amine are currently unknown. More research is needed to understand the compound’s impact on cellular processes and downstream effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with targets . .
Biochemical Analysis
Biochemical Properties
It has been found to interact with various enzymes and proteins
Cellular Effects
Oxazolo[5,4-b]pyridin-2-amine has been shown to have effects on various types of cells . It influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound’s stability, degradation, and long-term effects on cellular function are areas of active research .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . Studies have observed threshold effects, as well as toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in various metabolic pathways . It interacts with several enzymes and cofactors, and can affect metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are complex processes that involve various transporters and binding proteins . The compound’s localization or accumulation can be influenced by these interactions .
Subcellular Localization
It is known that specific targeting signals or post-translational modifications can direct the compound to specific compartments or organelles .
Properties
IUPAC Name |
[1,3]oxazolo[5,4-b]pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O/c7-6-9-4-2-1-3-8-5(4)10-6/h1-3H,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQNOJMVGVZJRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)OC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10595457 | |
Record name | [1,3]Oxazolo[5,4-b]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10595457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
118767-91-2 | |
Record name | [1,3]Oxazolo[5,4-b]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10595457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | oxazolo[5,4-b]pyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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